Cas no 1698028-23-7 (methyl 2-amino-4-bromo-6-fluoro-benzoate)

Methyl 2-amino-4-bromo-6-fluorobenzoate is a halogenated benzoate ester with a molecular formula of C₈H₇BrFNO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of amino, bromo, and fluoro substituents on the aromatic ring enhances its reactivity, enabling selective functionalization for complex molecular architectures. Its stable ester group ensures compatibility with a range of reaction conditions. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise structural modifications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
methyl 2-amino-4-bromo-6-fluoro-benzoate structure
1698028-23-7 structure
Product Name:methyl 2-amino-4-bromo-6-fluoro-benzoate
CAS No:1698028-23-7
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD28657035
CID:4612953
PubChem ID:92133872
Update Time:2025-05-28

methyl 2-amino-4-bromo-6-fluoro-benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-4-bromo-6-fluorobenzoate
    • RBMIFLUDJHVUDS-UHFFFAOYSA-N
    • FCH3830304
    • AX8275310
    • methyl 2-amino-4-bromo-6-fluoro-benzoate
    • YSC02823
    • Methyl2-amino-4-bromo-6-fluorobenzoate
    • 1698028-23-7
    • AS-41170
    • MFCD28657035
    • CS-0046086
    • AKOS027331544
    • A929676
    • DB-187754
    • SY128489
    • SCHEMBL16637069
    • MDL: MFCD28657035
    • Inchi: 1S/C8H7BrFNO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,11H2,1H3
    • InChI Key: RBMIFLUDJHVUDS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(=O)OC)=C(C=1)N)F

Computed Properties

  • Exact Mass: 246.96442g/mol
  • Monoisotopic Mass: 246.96442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 2.4

methyl 2-amino-4-bromo-6-fluoro-benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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